Cas no 1396861-22-5 (N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide)

• Product Name: N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide
• CAS No: 1396861-22-5
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5401208
• Update Time: 2025-06-09

N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C16H21NO2/c18-15(11-13-7-3-1-4-8-13)12-17-16(19)14-9-5-2-6-10-14/h1-5,7-8,14-15,18H,6,9-12H2,(H,17,19)
• InChI Key： BIMRKVSONLMMKA-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)CC2=CC=CC=C2)=O)CCC=CC1

Additional information on N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide (CAS 1396861-22-5): Properties, Applications, and Research Insights

The compound N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide (CAS 1396861-22-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclohexene carboxamide derivative combines a hydroxy-phenylpropyl moiety with a cyclohex-3-ene ring, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capacity and stereochemical properties, which make it valuable for designing bioactive molecules.

In recent years, the demand for novel carboxamide compounds has surged, driven by advancements in medicinal chemistry and biomaterials. A Google Trends analysis reveals growing searches for terms like "cyclohexene derivatives in drug design" and "hydroxy-phenylpropyl applications," reflecting the scientific community's focus on this structural class. The compound's CAS 1396861-22-5 is frequently queried alongside "synthetic routes" and "pharmacological potential," indicating its relevance in contemporary research.

From a synthetic perspective, N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide offers intriguing possibilities. Its hydroxyl group enables facile derivatization, while the cyclohexene ring provides conformational flexibility—a feature often sought in enzyme inhibitors and receptor modulators. Patent databases show increasing filings involving similar carboxamide structures, particularly for neurological targets and metabolic disorders.

The compound's physicochemical properties merit special discussion. With a calculated LogP suggesting moderate lipophilicity, CAS 1396861-22-5 demonstrates balanced membrane permeability—a critical factor for bioavailability optimization. Computational models predict favorable drug-likeness scores, aligning with current industry preferences for fragment-based drug discovery approaches. These characteristics position it as a promising candidate for lead compound development.

Emerging studies highlight the role of such cyclohexene carboxamides in addressing oxidative stress-related conditions, a hot topic in age-related disease research. The phenylpropyl-hydroxyl segment may contribute to radical scavenging activity, as suggested by preliminary in vitro assays. This aligns with growing public interest in "antioxidant molecular mechanisms" and "neuroprotective compounds," as evidenced by search engine analytics.

Industrial applications extend beyond pharmaceuticals. The compound's chiral centers make it valuable for asymmetric catalysis, particularly in fine chemical synthesis. Manufacturers of specialty chemicals are exploring its use as a building block for liquid crystal materials and polymeric additives. Such versatility explains the rising commercial queries for "1396861-22-5 suppliers" and "custom synthesis services."

Quality control aspects of N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide require rigorous HPLC method development, given its stereoisomeric complexity. Analytical chemists emphasize chiral separation techniques to ensure purity, a concern reflected in frequent searches for "carboxamide characterization methods." Stability studies indicate proper storage under nitrogen atmosphere to prevent oxidative degradation of the cyclohexene double bond.

Environmental and regulatory considerations for CAS 1396861-22-5 follow standard REACH compliance protocols. The compound's biodegradation profile and ecotoxicity data are becoming increasingly important to researchers, mirroring societal focus on green chemistry principles. Safety data sheets emphasize standard laboratory precautions, with no special handling requirements beyond those for typical organic intermediates.

Future research directions may explore the compound's potential in targeted drug delivery systems, leveraging its amphiphilic character. The hydroxy-phenylpropyl segment could facilitate nanocarrier functionalization, addressing current challenges in bioavailability enhancement—a subject generating substantial academic and industrial interest. Such applications would build upon existing knowledge of carboxamide-protein interactions documented in molecular docking studies.

In conclusion, N-(2-hydroxy-3-phenylpropyl)cyclohex-3-ene-1-carboxamide (CAS 1396861-22-5) represents a multifaceted compound with significant potential across multiple disciplines. Its unique combination of hydrogen bond donors/acceptors, rigid-flexible balance, and synthetic accessibility ensures continued relevance in cutting-edge research. As scientific inquiries evolve toward structure-activity relationships and sustainable synthesis, this carboxamide derivative will likely remain a valuable tool for innovation.